Cas no 10558-56-2 (3-Pyridinecarboxylicacid, 1,2,5,6-tetrahydro-1-methyl-, 1-methylethyl ester)

• Product Name: 3-Pyridinecarboxylicacid, 1,2,5,6-tetrahydro-1-methyl-, 1-methylethyl ester
• CAS No: 10558-56-2
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 191676
• PubChem ID: 25376
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 1,2,5,6-tetrahydro-1-methyl-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 1,2,5,6-tetrahydro-1-methyl-, 1-methylethyl ester
• propan-2-yl 1-methyl-3,6-dihydro-2H-pyridine-5-carboxylate
• 1-Methyl-1,2,5,6-tetrahydro-pyridin-3-carbonsaeure-isopropylester
• 1-methyl-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid isopropyl ester
• AC1L18ZU
• AG-D-19260
• BRN 0132010
• CTK4A3950
• i-Propyl 1-methyl-1,2,5,6-tetrahydronicotinate
• LS-96623
• NICOTINIC ACID, 1,2,5,6-TETRAHYDRO-1-METHYL-, ISOPROPYL ESTER
• propan-2-yl 1-methyl-1,2,5,6-tetrahydropyridine-3-carboxylate
• 10558-56-2
• DTXSID20147204

• Inchi： 1S/C10H17NO2/c1-8(2)13-10(12)9-5-4-6-11(3)7-9/h5,8H,4,6-7H2,1-3H3
• InChI Key： UCCRGRWAACBLFP-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C1=CCCN(C)C1)=O

Computed Properties

• Exact Mass: 183.12601
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54